Cas no 53770-27-7 (N-butylbutan-1-amine;hexafluorophosphate)

• Product Name: N-butylbutan-1-amine;hexafluorophosphate
• CAS No: 53770-27-7
• MF: C₈H₁₉F₆NP
• MW: 274.207344293594
• CID: 1585375
• PubChem ID: 40892
• Update Time: 2025-04-21

N-butylbutan-1-amine;hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• N-butylbutan-1-amine,hexafluorophosphate
• hexafluorophosphate
• N-butylbutan-1-amine
• 53770-27-7
• Di-n-butylammonium hexafluorophosphate
• N-butylbutan-1-amine;hexafluorophosphate
• DTXSID80202045

• Inchi： 1S/C8H19N.F6P/c1-3-5-7-9-8-6-4-2;1-7(2,3,4,5)6/h9H,3-8H2,1-2H3;/q;-1
• InChI Key： UFTCLBFPWIBWFD-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.N(CCCC)CCCC

Computed Properties

• Exact Mass: 274.11607
• Monoisotopic Mass: 274.11593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.762
• Boiling Point: 163°C at 760 mmHg
• Flash Point: 41.1°C
• Refractive Index: 1.418
• PSA: 12.03
• LogP: 5.94950